Cas no 391624-70-7 (Butanedioic acid, 2,3-bis[(3-methylbenzoyl)oxy]-, (2S,3S)-)

• Product Name: Butanedioic acid, 2,3-bis[(3-methylbenzoyl)oxy]-, (2S,3S)-
• CAS No: 391624-70-7
• MF: C₂₀H₁₈O₈
• MW: 386.352126598358
• CID: 1501548
• Update Time: 2024-08-24

Butanedioic acid, 2,3-bis[(3-methylbenzoyl)oxy]-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2,3-bis[(3-methylbenzoyl)oxy]-, (2S,3S)-
• Di-m-toluoyl-D-tartaric acid

• Inchi： 1S/C20H18O8/c1-11-5-3-7-13(9-11)19(25)27-15(17(21)22)16(18(23)24)28-20(26)14-8-4-6-12(2)10-14/h3-10,15-16H,1-2H3,(H,21,22)(H,23,24)/t15-,16-/m0/s1
• InChI Key： MSALOKTWMPEXGU-HOTGVXAUSA-N
• SMILES： C(O)(=O)[C@@H](OC(=O)C1=CC=CC(C)=C1)[C@H](OC(=O)C1=CC=CC(C)=C1)C(O)=O

Computed Properties

• Exact Mass: 386.10014

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 633.2±55.0 °C(Predicted)
• PSA: 127.2
• pka: 1.46±0.25(Predicted)